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A deep dive into the historical archives of nuclear science reveals the intricate experimental

journey that led to the identification of Cesium-138. This technical guide, tailored for

researchers, scientists, and drug development professionals, chronicles the seminal research

surrounding the discovery of this short-lived radioisotope, offering a detailed look at the

methodologies and quantitative data that marked this significant moment in radiochemistry.

The discovery of Cesium-138 is intrinsically linked to the groundbreaking work on nuclear

fission by Otto Hahn and Fritz Strassmann in 1938. Their bombardment of uranium with

neutrons unexpectedly yielded lighter elements, including barium, fundamentally altering the

understanding of nuclear physics.[1][2] This pivotal discovery opened the floodgates for the

identification of a plethora of new radioactive isotopes, among them Cesium-138, which was

first identified in 1943.

Production and Identification of Cesium-138
Early research established that Cesium-138 is a product of the nuclear fission of uranium. The

process begins with the irradiation of a uranium target with neutrons. This induces fission,

splitting the uranium nucleus into a variety of lighter elements, known as fission products.

The primary pathway for the formation of Cesium-138 is through the beta decay of its parent

isotope, Xenon-138. The experimental workflow for its production and identification can be

summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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